Cas no 1261559-59-4 (2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261559-59-4
• MF: C₁₃H₈BrF₂NO
• MW: 312.109529495239
• CID: 4985519
• Update Time: 2025-05-20

2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO/c14-9-5-3-4-8(11(9)13(15)16)12(18)10-6-1-2-7-17-10/h1-7,13H
• InChI Key： AUMLMJMADTTYOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C2C=CC=CN=2)=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine

Introduction to 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine (CAS No: 1261559-59-4)

The compound 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine, identified by the CAS number 1261559-59-4, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and chemical synthesis. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its behavior and utility.

The molecular structure of 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine comprises a pyridine ring fused with a benzoyl group, which itself is substituted with bromine and a difluoromethyl group. This combination of functional groups imparts the molecule with distinctive electronic and steric properties. The bromine substitution at the meta position of the benzene ring contributes to the molecule's reactivity, while the difluoromethyl group introduces fluorine atoms, known for their electronegativity and ability to influence molecular interactions. These features make the compound a valuable substrate for exploring chemical reactivity and biological activity.

Recent studies have focused on the synthesis of 1261559-59-4 through various routes, including Suzuki coupling reactions and other cross-coupling techniques. These methods have not only improved the efficiency of synthesis but also opened avenues for incorporating this compound into larger molecular frameworks. For instance, researchers have utilized this compound as a building block in constructing complex heterocyclic systems, which are of interest in medicinal chemistry due to their potential as enzyme inhibitors or receptor agonists.

In terms of applications, 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine has shown promise in pharmacological studies. Its ability to interact with specific biological targets, such as kinases or G-protein coupled receptors (GPCRs), has been explored in vitro. Recent findings suggest that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a candidate for further optimization in drug development pipelines. Additionally, its fluorinated substituents contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolism.

The environmental impact and toxicity profile of CAS No: 1261559-59-4 have also been subjects of recent research. Studies indicate that the compound demonstrates low acute toxicity in standard assays, which is favorable for its potential use in therapeutic applications. Furthermore, investigations into its biodegradation pathways have provided insights into its environmental fate, highlighting its potential for sustainable use in industrial settings.

In conclusion, 2-(3-Bromo-2-(difluoromethyl)benzoyl)pyridine (CAS No: 1261559-59-4) stands as a versatile molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthetic chemistry and pharmacological research, positions it as a valuable tool for future innovations in drug discovery and materials science.